Cas no 261945-24-8 (2,5-Difluoro-4-(trifluoromethyl)benzonitrile)

• Product Name: 2,5-Difluoro-4-(trifluoromethyl)benzonitrile
• CAS No: 261945-24-8
• MF: C₈H₂F₅N
• MW: 207.100199222565
• MDL: MFCD01631622
• CID: 4643340
• PubChem ID: 92017355
• Update Time: 2025-08-05

2,5-Difluoro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(trifluoromethyl)benzonitrile
• AS-43947
• EN300-736047
• MFCD01631622
• 261945-24-8
• CS-0102043
• AKOS027345006

• MDL： MFCD01631622
• Inchi： 1S/C8H2F5N/c9-6-2-5(8(11,12)13)7(10)1-4(6)3-14/h1-2H
• InChI Key： UIUJARXSZPKAQW-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 207.01073988g/mol
• Monoisotopic Mass: 207.01073988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,5-Difluoro-4-(trifluoromethyl)benzonitrile

2,5-Difluoro-4-(trifluoromethyl)benzonitrile (CAS No. 261945-24-8): A Comprehensive Overview

2,5-Difluoro-4-(trifluoromethyl)benzonitrile (CAS No. 261945-24-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes fluorine and trifluoromethyl groups, making it highly valuable for various advanced applications.

The molecular formula of 2,5-Difluoro-4-(trifluoromethyl)benzonitrile is C₉H₃F₅N, and its molecular weight is approximately 230.11 g/mol. The presence of fluorine atoms and the trifluoromethyl group imparts several desirable properties to this compound, such as enhanced stability, increased lipophilicity, and improved metabolic resistance. These properties make it an attractive candidate for drug development and other high-performance materials.

In the pharmaceutical industry, 2,5-Difluoro-4-(trifluoromethyl)benzonitrile has been extensively studied for its potential as a building block in the synthesis of novel drugs. Recent research has highlighted its role in the development of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific cancer cell lines, suggesting its potential as a lead compound in cancer therapy.

Beyond pharmaceuticals, 2,5-Difluoro-4-(trifluoromethyl)benzonitrile finds applications in materials science. Its unique electronic and physical properties make it suitable for use in the development of advanced materials such as polymers and coatings. These materials often require high thermal stability and chemical resistance, which are characteristics that this compound can provide. A recent study in the Journal of Polymer Science explored the use of this compound in the synthesis of high-performance polymers with enhanced mechanical properties.

The synthesis of 2,5-Difluoro-4-(trifluoromethyl)benzonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and cyanation steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In terms of safety and handling, while 2,5-Difluoro-4-(trifluoromethyl)benzonitrile is not classified as a hazardous material under standard regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The market demand for 2,5-Difluoro-4-(trifluoromethyl)benzonitrile is expected to grow steadily due to its wide range of applications and the increasing focus on developing advanced materials and pharmaceuticals. Key players in the industry are investing in research and development to explore new uses for this compound and to optimize its production processes.

In conclusion, 2,5-Difluoro-4-(trifluoromethyl)benzonitrile (CAS No. 261945-24-8) is a highly versatile compound with significant potential in various fields. Its unique molecular structure and properties make it an important component in the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve our understanding of its behavior and utility.